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Compound of Interest

Compound Name: Methyl Diethyldithiocarbamate-d3

Cat. No.: B12405502

For researchers, scientists, and drug development professionals, the procurement of high-
purity, isotopically labeled compounds is paramount for accurate and reproducible experimental
outcomes. This in-depth technical guide provides a comprehensive overview of sourcing high-
purity Methyl Diethyldithiocarbamate-d3 (MDEDTC-d3), a key metabolite of the drug
disulfiram and a valuable internal standard for analytical studies.

This guide details the synthesis, purification, and quality control of MDEDTC-d3, along with a
practical application in a validated analytical method. All quantitative data is summarized in
structured tables, and detailed methodologies for key experiments are provided. Visual
diagrams generated using the DOT language illustrate critical pathways and workflows.

Sourcing and Key Specifications of Methyl
Diethyldithiocarbamate-d3

Several reputable suppliers offer high-purity Methyl Diethyldithiocarbamate-d3 for research
purposes. When sourcing this compound, it is crucial to obtain a Certificate of Analysis (CoA) to
verify its identity, purity, and isotopic enrichment.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12405502?utm_src=pdf-interest
https://www.benchchem.com/product/b12405502?utm_src=pdf-body
https://www.benchchem.com/product/b12405502?utm_src=pdf-body
https://www.benchchem.com/product/b12405502?utm_src=pdf-body
https://www.benchchem.com/product/b12405502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

_ Purity (by Isotopic
Supplier Product Code _ CAS Number
HPLC) Enrichment
Clearsynth CS-TB-92777 > 99.5%][1] Not specified 1246816-30-7[1]
LGC Standards TRC-M301702 Not specified Not specified 1246816-30-7[2]
MedchemExpres N N
HY-143850S Not specified Not specified 1246816-30-7[3]
s
Shimadzu C5452 > 98.00 % > 98% 2H 1246816-30-7[4]
Key Chemical Properties:
Property Value Reference
Molecular Formula CeH10D3NS:2 [1]
Molecular Weight 166.32 g/mol [1]

trideuteriomethyl N,N-
IUPAC Name _ - [5]
diethylcarbamodithioate

Methyl-d3 N,N-
Synonyms ) o [2]
diethyldithiocarbamate

Synthesis and Purification

While a detailed, step-by-step published protocol for the synthesis of S-trideuteriomethyl N,N-
diethyldithiocarbamate is not readily available, a plausible and effective synthesis can be
derived from established methods for dithiocarbamate formation and alkylation.

Proposed Synthesis Workflow

The synthesis of Methyl Diethyldithiocarbamate-d3 can be achieved through a two-step
process: the formation of sodium diethyldithiocarbamate followed by its alkylation with a

trideuteriomethylating agent.
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Step 1: Formation of Sodium Diethyldithiocarbamate

Diethylamine Carbon Disulfide Sodium Hydroxide
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Step 2: S-Alkylation with Trideuteriomethyl Iodide

Trideuteriomethyl lodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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